![molecular formula C21H14Cl2N2O4 B2876188 [2-(2-Benzoylanilino)-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate CAS No. 919888-87-2](/img/structure/B2876188.png)
[2-(2-Benzoylanilino)-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate
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Overview
Description
Synthesis Analysis
While there is no direct information available on the synthesis of this specific compound, we can infer some information based on related compounds. For instance, the synthesis of 4-amino-2,6-dichloropyridine and its derivatives involves oxidation of 2,6-dichloropyridine as a starting material, which is then subjected to nitration followed by reduction . The Suzuki–Miyaura cross-coupling reactions of heteroaryl polyhalides with aryl boronates are also commonly used in the synthesis of heteroarene compounds .Chemical Reactions Analysis
Again, while there is no direct information available on the chemical reactions of this specific compound, related compounds such as 2,6-dichloropyridine undergo various reactions. For example, they can participate in Suzuki–Miyaura cross-coupling reactions with aryl boronates .properties
IUPAC Name |
[2-(2-benzoylanilino)-2-oxoethyl] 2,6-dichloropyridine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14Cl2N2O4/c22-17-10-14(11-18(23)25-17)21(28)29-12-19(26)24-16-9-5-4-8-15(16)20(27)13-6-2-1-3-7-13/h1-11H,12H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLKKEKWLKZXVTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC=CC=C2NC(=O)COC(=O)C3=CC(=NC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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